Cas no 2549002-18-6 (3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}-N-phenylpiperidine-1-carboxamide)

• Product Name: 3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}-N-phenylpiperidine-1-carboxamide
• CAS No: 2549002-18-6
• MF: C₁₉H₂₁F₃N₄O
• MW: 378.391454458237
• CID: 5311779
• PubChem ID: 154884095
• Update Time: 2025-08-03

3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}-N-phenylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6676-4731
• 2549002-18-6
• 3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}-N-phenylpiperidine-1-carboxamide
• AKOS040000986
• 3-[Methyl[3-(trifluoromethyl)-2-pyridinyl]amino]-N-phenyl-1-piperidinecarboxamide

• Inchi： 1S/C19H21F3N4O/c1-25(17-16(19(20,21)22)10-5-11-23-17)15-9-6-12-26(13-15)18(27)24-14-7-3-2-4-8-14/h2-5,7-8,10-11,15H,6,9,12-13H2,1H3,(H,24,27)
• InChI Key： OEUSREOALJWRLZ-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC=C2)=O)CCCC(N(C)C2=NC=CC=C2C(F)(F)F)C1

Computed Properties

• Exact Mass: 378.16674579g/mol
• Monoisotopic Mass: 378.16674579g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 535.1±50.0 °C(Predicted)
• pka: 14.15±0.70(Predicted)

Additional information on 3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}-N-phenylpiperidine-1-carboxamide

Comprehensive Overview of 3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}-N-phenylpiperidine-1-carboxamide (CAS No. 2549002-18-6)

The compound 3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}-N-phenylpiperidine-1-carboxamide (CAS No. 2549002-18-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a trifluoromethylpyridine moiety and a piperidine-carboxamide backbone, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its ability to interact with biological targets selectively.

In recent years, the demand for trifluoromethyl-containing compounds like 2549002-18-6 has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in drug discovery to develop small-molecule therapeutics with improved pharmacokinetic profiles. The compound’s N-phenylpiperidine segment further enhances its lipophilicity, a critical factor in blood-brain barrier penetration, making it relevant for CNS-targeted therapies. Such properties are frequently searched by professionals exploring neurodegenerative disease treatments or pain management solutions.

From a synthetic chemistry perspective, the incorporation of the 3-(trifluoromethyl)pyridin-2-yl group into the molecule presents intriguing challenges and opportunities. Modern cross-coupling reactions and catalytic amination techniques are often employed to construct such frameworks efficiently. This resonates with the broader scientific community’s focus on green chemistry and atom-economical synthesis, topics frequently queried in academic and industrial forums.

The compound’s CAS No. 2549002-18-6 serves as a unique identifier, ensuring precise tracking in regulatory and commercial databases. Its molecular formula and weight are critical for mass spectrometry and HPLC analysis, methodologies central to quality control in API manufacturing. These technical aspects are highly searched by analytical chemists and QC specialists optimizing workflows for high-throughput screening.

Beyond pharmaceuticals, 3-{methyl[3-(trifluoromethyl)pyridin-2-yl]amino}-N-phenylpiperidine-1-carboxamide may find utility in agrochemical innovation. The trifluoromethyl group is known to enhance pesticidal activity, aligning with global demands for sustainable crop protection solutions. This intersection of chemistry and agriculture is a hot topic, particularly in light of climate-resilient farming initiatives.

In summary, CAS No. 2549002-18-6 represents a versatile scaffold with multidisciplinary relevance. Its structural complexity and functional group diversity position it at the forefront of medicinal chemistry and material science discussions, addressing key industry pain points such as drug selectivity and molecular design efficiency.